Cas no 2742659-99-8 (3-(2-Methoxyethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride)

• Product Name: 3-(2-Methoxyethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
• CAS No: 2742659-99-8
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 5902797
• PubChem ID: 165664848
• Update Time: 2025-05-26

3-(2-Methoxyethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-36600407
• 2742659-99-8
• EN300-37374120
• 3-(2-methoxyethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
• Z5261067243
• 3-(2-Methoxyethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride

• Inchi： 1S/C8H15NO.ClH/c1-10-3-2-7-4-8(9,5-7)6-7;/h2-6,9H2,1H3;1H
• InChI Key： TUAVLNFVPCKECT-UHFFFAOYSA-N
• SMILES： Cl.O(C)CCC12CC(C1)(C2)N

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-Methoxyethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride

3-(2-Methoxyethyl)bicyclo[1.1.1]pentan-1-amine Hydrochloride: A Comprehensive Overview

3-(2-Methoxyethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride (CAS No. 2742659-99-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclic amines, which are known for their diverse biological activities and structural rigidity. The introduction of a methoxyethyl group further enhances its solubility and bioavailability, making it a promising candidate for various pharmaceutical applications.

The bicyclo[1.1.1]pentane scaffold is characterized by its compact and rigid structure, which provides a unique platform for the design of small molecules with high conformational stability. This structural feature is particularly advantageous in drug discovery, as it can improve the binding affinity and selectivity of the compound towards specific biological targets. The hydrochloride salt form of the compound ensures its stability and enhances its solubility in aqueous environments, which is crucial for its use in biological assays and pharmaceutical formulations.

Recent studies have highlighted the potential of 3-(2-Methoxyethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in solid tumors. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its anti-cancer properties, 3-(2-Methoxyethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in both in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(2-Methoxyethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride has been extensively studied to ensure its suitability for clinical development. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, with good oral bioavailability and a long half-life in plasma. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Furthermore, safety assessments have shown that 3-(2-Methoxyethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride has a favorable safety profile, with no significant toxicity observed at therapeutic doses in animal models. This is an important consideration for its potential use in human clinical trials.

The development of 3-(2-Methoxyethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride is currently at an advanced stage, with several ongoing clinical trials evaluating its efficacy and safety in various disease indications. These trials are expected to provide valuable insights into the potential therapeutic benefits of this compound and pave the way for its future approval as a novel therapeutic agent.

In conclusion, 3-(2-Methoxyethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride (CAS No. 2742659-99-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features, combined with its favorable pharmacological properties, make it an exciting candidate for further research and development.